4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(4-ethylphenyl)-3-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C11H13N3S/c1-3-9-4-6-10(7-5-9)14-8(2)12-13-11(14)15/h4-7H,3H2,1-2H3,(H,13,15)
• InChI Key: UTRPRTZAONVXSZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=NNC2=S)C
• Molecular Formula: C11H13N3S
• DSSTOX Substance ID: DTXSID401321487
• Molecular Weight: 219.31 g/mol
• Solubility: 28.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 663181-79-1

Description

4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol is a compound that belongs to the family of thio-triazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In

Mechanism of Action

The mechanism of action of 4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol is not fully understood. However, studies have suggested that it may act by inhibiting enzymes involved in various metabolic pathways, leading to the disruption of cellular processes.
Biochemical and Physiological Effects:
Studies have shown that 4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has various biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and various microorganisms. It has also been shown to induce apoptosis in cancer cells. In vivo studies have shown that it can reduce the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol in lab experiments is its potential as a multi-functional compound, with applications in various fields. However, one limitation is the lack of understanding of its mechanism of action, which can hinder its development as a potential therapeutic agent.

Future Directions

There are several future directions for the study of 4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol. One direction is to further investigate its mechanism of action, which can aid in the development of more effective therapeutic agents. Another direction is to explore its potential applications in other fields, such as materials science and agrochemicals. Additionally, studies can be conducted to optimize its synthesis method and improve its efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of 4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol can be achieved through several methods, including the reaction of 4-(4-ethylphenyl)-4H-1,2,4-triazole-3-thiol with methyl iodide. Another method involves the reaction of 4-(4-ethylphenyl)-4H-1,2,4-triazole-3-thiol with methyl iodide, followed by the addition of sodium hydride.

Scientific Research Applications

4-(4-ethylphenyl)-5-methyl-4H-1,2,4-triazole-3-thiol has shown potential applications in various fields of scientific research. In the pharmaceutical industry, it has been studied for its potential anticancer, antimicrobial, and antifungal properties. In agrochemicals, it has been studied for its potential as a plant growth regulator and herbicide. In materials science, it has been studied for its potential as a corrosion inhibitor and as a component in polymer synthesis.